Cas no 119-12-0 (Pyridaphenthion Standard)

• Product Name: Pyridaphenthion Standard
• CAS No: 119-12-0
• MF: C₁₄H₁₇N₂O₄PS
• MW: 340.334542989731
• MDL: MFCD00145189
• CID: 35898
• PubChem ID: 329754015
• Update Time: 2025-09-22

Pyridaphenthion Standard Chemical and Physical Properties

Names and Identifiers

• pyridaphenthion
• OFUNACK
• ORESTE
• 3(2H)-Pyridazinone, 6-hydroxy-2-phenyl-, O-ester with O,O-diethyl phosphorothioate
• 3(2h)-pyridazinone,6-hydroxy-2-phenyl-,o-esterwitho,o-diethylphosphoroth
• American cyanamid 12,503
• CL 12503
• Purity of pyridaphenthione
• Pyridaphenthion Solution
• 6-diethoxyphosphinothioyloxy-2-phenylpyridazin-3-one
• O-(1,6-dihydro-6-oxo-1-phenyl-3-pyridazinyl) O,O-diethyl phosphorothioate
• O-(1,6-dihydro-6-oxo-1-phenylpyridazin-3-yl) O,O-diethyl phosphorothioate
• O,O-Diethyl O-(6-oxo-1-phenyl-1,6-dihydropyridazin-3-yl) phosphorothioate
• O-(1,6-Dihydro-6-oxo-1-phenyl-3-pyridazinyl)phosphorothioic acid O,O-diethyl ester
• Ofun
• Ofnak
• Ofnack
• AC-12503
• ent23,968
• cl12503
• ENT 23,968
• Pyridaphenthion Standard
• O,O-Diethyl O-(2,3-dihydro-3-oxo-2-phenyl-6-pyridazinyl)phosphorothioate
• 4-25-00-00030 (Beilstein Handbook Reference)
• NS00004346
• 98M0VDD56Z
• SCHEMBL82258
• FT-0603320
• CXJSOEPQXUCJSA-UHFFFAOYSA-N
• C18762
• PYRIDAPHENTHION [JAN]
• EINECS 204-298-5
• DTXSID2042355
• Phosphorothioic acid, O-(1,6-dihydro-6-oxo-1-phenyl-3-pyridazinyl) O,O-diethyl ester
• Pyridiphenthion
• UNII-98M0VDD56Z
• Pyridaphenthion 1000 microg/mL in Acetone
• Pyridaphenthion 100 microg/mL in Cyclohexane
• Phosphorothioic acid, O-(1,6-dihydro-6-oxo-1-phenyl-3-pyridazinyl)O,O-diethyl ester
• Phosphorothioic acid, O,O-diethyl ester, O-ester with 6-hydroxy-2-phenyl-3(2H)pyridazinone
• AI3-23968
• Pyridafenthion
• O,O-Diethylphosphorothioate, O-ester with 6-hydroxy-2-phenyl-3(2H)-pyridazinone
• O,O-diethyl O-6-oxo-1-phenyl-1,6-dihydropyridazin-3-yl phosphorothioate
• Tetrabromo-o-sulfobenzoicAnhydride
• BRN 0302741
• PHOSPHOROTHIOIC ACID, O,O-DIETHYL ESTER, O-ESTER WITH 6-HYDROXY-2-PHENYL-3(2H)-PYRIDAZINONE
• AKOS016014212
• O,O-DIETHYL PHOSPHOROTHIOATE O-ESTER WITH 6-HYDROXY-2-PHENYL-3(2H)-PYRIDAZINONE
• O,O-diethyl O-(6-oxo-1-phenyl-1,6-dihydropyridazin-3-yl) thiophosphate
• 119-12-0
• O,O-DIETHYL O-(2,3-DIHYDRO-3-OXO-2-PHENYL-6-PYRIDAZINYL) PHOSPHOROTHIOATE
• CHEBI:38881
• Pyridaphenthion, PESTANAL(R), analytical standard
• O,O-Diethyl O-(1,6-dihydro-6-oxo-1-phenylpyridazin-3-yl) thiophosphate
• O-(1,6)-DIHYDRO-6-OXO-1-PHENYLPYRIDAZIN-3-YL) O,O-DIETHYL PHOSPHOROTHIOATE
• Q1741694
• O,O-Diethyl O-(6-oxo-1-phenyl-1,6-dihydro-3-pyridazinyl) thiophosphate #
• o,o-diethyl o-(3-oxo-2-phenyl-2h-pyridazin-6-yl) phosphorothioate
• DTXCID0022355
• DB-041443

• MDL： MFCD00145189
• Inchi： 1S/C14H17N2O4PS/c1-3-18-21(22,19-4-2)20-13-10-11-14(17)16(15-13)12-8-6-5-7-9-12/h5-11H,3-4H2,1-2H3
• InChI Key： CXJSOEPQXUCJSA-UHFFFAOYSA-N
• SMILES： S=P(OCC)(OCC)OC1C=CC(N(C2C=CC=CC=2)N=1)=O

Computed Properties

• Exact Mass: 340.06500
• Monoisotopic Mass: 340.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.4A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3

Experimental Properties

• Color/Form: Industrial products are light yellow solid
• Density: 1.3 g/cm3
• Boiling Point: 416.2 ºC at 760 mmHg
• Flash Point: Fahrenheit: 24.8 ° f < br / > Celsius: -4 ° C < br / >
• Refractive Index: 1.588
• PSA: 104.48000
• LogP: 3.55940
• Color/Form: 10 μg/mL in ethyl acetate

Pyridaphenthion Standard Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H332
• Warning Statement： P210-P233-P261-P280-P303+P361+P353-P370+P378
• Hazardous Material transportation number：2783
• WGK Germany：3
• Hazard Category Code： 20/22-51/53-57
• Safety Instruction： S26
• RTECS：TF2275000
• Hazardous Material Identification：
• Safety Term：6.1(a)
• Packing Group：II
• Risk Phrases：R11
• HazardClass：6.1(a)
• PackingGroup：II
• Storage Condition：2-8°C
• Packing Group：II
• Hazard Level：6.1(a)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic thiophosphoric acids and derivatives Thiophosphoric acid esters Aryl thiophosphates
• Pesticide Chemicals Pesticides Pesticides